trans 1-Benzyl-4-(4-fluorophenyl)-3-methylsulfonatepiperidine
trans 1-Benzyl-4-(4-fluorophenyl)-3-methylsulfonatepiperidine
Brand Name:
Vulcanchem
CAS No.:
201855-71-2
VCID:
VC0023333
InChI:
InChI=1S/C20H24FNO3S/c1-26(23,24)25-15-18-14-22(13-16-5-3-2-4-6-16)12-11-20(18)17-7-9-19(21)10-8-17/h2-10,18,20H,11-15H2,1H3/t18-,20-/m0/s1
SMILES:
CS(=O)(=O)OCC1CN(CCC1C2=CC=C(C=C2)F)CC3=CC=CC=C3
Molecular Formula:
C20H24FNO3S
Molecular Weight:
377.5 g/mol
trans 1-Benzyl-4-(4-fluorophenyl)-3-methylsulfonatepiperidine
CAS No.: 201855-71-2
Reference Standards
VCID: VC0023333
Molecular Formula: C20H24FNO3S
Molecular Weight: 377.5 g/mol
| CAS No. | 201855-71-2 |
|---|---|
| Product Name | trans 1-Benzyl-4-(4-fluorophenyl)-3-methylsulfonatepiperidine |
| Molecular Formula | C20H24FNO3S |
| Molecular Weight | 377.5 g/mol |
| IUPAC Name | [(3S,4R)-1-benzyl-4-(4-fluorophenyl)piperidin-3-yl]methyl methanesulfonate |
| Standard InChI | InChI=1S/C20H24FNO3S/c1-26(23,24)25-15-18-14-22(13-16-5-3-2-4-6-16)12-11-20(18)17-7-9-19(21)10-8-17/h2-10,18,20H,11-15H2,1H3/t18-,20-/m0/s1 |
| Standard InChIKey | ADWQMOLEYNRWBF-ICSRJNTNSA-N |
| Isomeric SMILES | CS(=O)(=O)OC[C@@H]1CN(CC[C@H]1C2=CC=C(C=C2)F)CC3=CC=CC=C3 |
| SMILES | CS(=O)(=O)OCC1CN(CCC1C2=CC=C(C=C2)F)CC3=CC=CC=C3 |
| Canonical SMILES | CS(=O)(=O)OCC1CN(CCC1C2=CC=C(C=C2)F)CC3=CC=CC=C3 |
| Synonyms | (3S,4R)-4-(4-Fluorophenyl)-1-(phenylmethyl)-3-methanesulfonate-3-piperidinemethanol; |
| PubChem Compound | 11314912 |
| Last Modified | Nov 11 2021 |
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